Cas no 31284-89-6 ((R)-4-Methylmandelic Acid)

(R)-4-Methylmandelic Acid structure
(R)-4-Methylmandelic Acid structure
(R)-4-Methylmandelic Acid
31284-89-6
C9H10O3
166.1739
MFCD00798433
53727
12458823

(R)-4-Methylmandelic Acid Properties

Names and Identifiers

    • (R)-(-)-4-Methylmandelic acid
    • (R)-4-Methylmandelic acid
    • 2-Hydroxy-2-(4-methylphenyl)acetic acid
    • (2R)-HYDROXY(5-METHYLPHENYL)ACETICACID
    • (4-methylphenyl)(hydroxy)acetic acid
    • (4-Methylphenyl)hydroxyacetic acid
    • (R)-(-)-4-Methylmandelic acid,ChiPros
    • (R)-PARA-METHYLMANDELIC ACID
    • 2-hydroxy-2-(p-tolyl)acetic acid
    • 2-p-tolyl-2-hydroxyethanoic acid
    • 4-Methylmandelic acid
    • D-4-methyl-mandelic acid
    • Hydroxy(4-methylphenyl)acetic acid
    • p-methylmandelic acid
    • RARECHEM AL BO 1450
    • E79455
    • (2R)-2-hydroxy-2-(4-methylphenyl)acetic acid
    • 4-Methyl-D-mandelic acid
    • 31284-89-6
    • (R)-2-Hydroxy-2-(p-tolyl)acetic acid
    • CS-0186127
    • (R)-alpha-Hydroxy(4-methylphenyl)acetic acid
    • SCHEMBL366066
    • (R)-2-hydroxy-2-p-tolylacetic acid
    • AKOS025310775
    • (R)-(-)-4-Methylmandelic acid, 98%, ee 97%
    • MFCD00798433
    • (R)-4-Methylmandelic acid, ChiPros(R), produced by BASF, 98%
    • AS-17448
    • SFGURAWGCAPHON-MRVPVSSYSA-N
    • (R)-HYDROXY(4-METHYLPHENYL)ACETIC ACID
    • +Expand
    • MFCD00798433
    • SFGURAWGCAPHON-MRVPVSSYSA-N
    • 1S/C9H10O3/c1-6-2-4-7(5-3-6)8(10)9(11)12/h2-5,8,10H,1H3,(H,11,12)
    • CC1=CC=C(C=C1)[C@H](C(=O)O)O

Computed Properties

  • 166.063
  • 2
  • 3
  • 2
  • 166.063
  • 12
  • 159
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • 1
  • 57.5A^2

Experimental Properties

  • 1.11300
  • 57.53000
  • 1.579
  • 336.4±27.0 °C at 760 mmHg
  • 130-133°C
  • 0.0±0.8 mmHg at 25°C
  • 171.4±20.2 °C
  • Not determined
  • Not determined
  • Light Sensitive
  • -154° (c=1 in methanol)
  • 1.3±0.1 g/cm3

(R)-4-Methylmandelic Acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003HU9-250mg
2-Hydroxy-2-(4-methylphenyl)acetic acid
31284-89-6 98%
250mg
$8.00 2024-05-06
A2B Chem LLC
AB62289-250mg
2,2-Dihydroxy-1-(4-methylphenyl)ethanone
31284-89-6 98%
250mg
$7.00 2024-04-20
Aaron
AR003I2L-100mg
2-Hydroxy-2-(4-methylphenyl)acetic acid
31284-89-6 98%
100mg
$4.00
abcr
AB206011-1 g
(R)-(-)-4-Methylmandelic acid, 98%, ee 97%; .
31284-89-6 98%
1 g
€85.40 2023-07-20
Ambeed
A1373167-250mg
(R)-2-Hydroxy-2-(p-tolyl)acetic acid
31284-89-6 98%
250mg
$9.0
Apollo Scientific
OR914401-1g
4-Methyl-D-mandelic acid
31284-89-6 98%
1g
£100.00 2023-09-01
Chemenu
CM343579-1g
2,2-Dihydroxy-1-(4-methylphenyl)ethanone
31284-89-6 95%+
1g
$86 2022-06-11
eNovation Chemicals LLC
D764819-5g
2-Hydroxy-2-(4-methylphenyl)acetic acid
31284-89-6 98%
5g
$275 2022-10-17
Key Organics Ltd
AS-17448-5G
(R)-4-Methylmandelic acid
31284-89-6 >98%
5g
£357.00 2023-09-07
TRC
M318908-50mg
(R)-4-Methylmandelic Acid
31284-89-6
50mg
$ 50.00 2022-06-04

(R)-4-Methylmandelic Acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:31284-89-6)
WANG TING TING
13862111431
sales2@senfeida.com
https://senfeida.en.made-in-china.com/

(R)-4-Methylmandelic Acid Related Literature

  • 1. CXXXVIII.—The condensation of chloral with substituted phenols
    Frederick Daniel Chattaway,Fernando Calvet J. Chem. Soc. 1928 1088
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